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Compound of Interest

Compound Name: Carprofen-13C,d3

Cat. No.: B12402638 Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) for an isotopically labeled compound like Carprofen-13C,d3 is a critical document. It

provides a comprehensive summary of the identity, purity, and quality of the material, ensuring

the reliability and reproducibility of experimental results. This guide offers an in-depth

explanation of a typical CoA for Carprofen-13C,d3, detailing the analytical methodologies

employed and presenting the data in a clear, structured format.

Understanding Carprofen-13C,d3
Carprofen is a non-steroidal anti-inflammatory drug (NSAID) used in veterinary medicine to

relieve pain and inflammation.[1][2][3][4] The isotopically labeled version, Carprofen-13C,d3,

incorporates one carbon-13 atom and three deuterium atoms. This stable isotope-labeled

compound is primarily used as an internal standard in quantitative bioanalytical studies, such

as those employing liquid chromatography-mass spectrometry (LC-MS/MS).[5][6] Its chemical

and physical properties are nearly identical to the unlabeled drug, but its increased mass

allows for clear differentiation in mass spectrometric analysis.

Certificate of Analysis: A Detailed Breakdown
A Certificate of Analysis for Carprofen-13C,d3 typically includes the following key information,

summarized here in a structured format for clarity.
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Parameter Specification

Product Name Carprofen-13C,d3

Chemical Formula ¹³CC₁₄H₉D₃ClNO₂

Molecular Weight 277.74 g/mol

CAS Number 1173019-42-5[7]

Appearance White to off-white solid

Solubility Soluble in ethanol, methanol, DMSO

Analytical Data
Test Method Result

Chemical Purity (HPLC) HPLC-UV ≥98%

Isotopic Purity Mass Spectrometry
≥99 atom % D, ≥99 atom %

¹³C

Identity Confirmation
¹H NMR, ¹³C NMR, Mass

Spectrometry
Conforms to structure

Residual Solvents GC-MS Meets USP <467> limits

Water Content Karl Fischer Titration ≤0.5%

Experimental Protocols: The Science Behind the
Data
The data presented in the CoA is generated through a series of rigorous analytical tests. The

following sections detail the methodologies for the key experiments.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
HPLC is a cornerstone technique for assessing the chemical purity of pharmaceutical

compounds. It separates components in a mixture based on their differential interactions with a
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stationary phase and a mobile phase.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid).

Flow Rate: 1.0 mL/min.

Detection: UV absorbance at 261.5 nm.[8]

Procedure: A solution of Carprofen-13C,d3 is injected into the HPLC system. The area of

the main peak corresponding to Carprofen-13C,d3 is compared to the total area of all peaks

to determine the chemical purity.

Experimental Workflow for HPLC Analysis

Sample Preparation HPLC System Data Analysis

Carprofen-13C,d3 Sample Dissolve in Mobile Phase Filter Solution InjectorInject C18 Column UV Detector Generate ChromatogramSignal Integrate Peak Areas Calculate Purity
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Caption: Workflow for determining chemical purity using HPLC.

Mass Spectrometry for Isotopic Purity and Identity
Confirmation
Mass spectrometry (MS) is a powerful analytical technique used to measure the mass-to-

charge ratio of ions. For isotopically labeled compounds, it is essential for confirming the

incorporation of stable isotopes and for structural elucidation.
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Methodology:

Instrumentation: A high-resolution mass spectrometer, often coupled with a liquid

chromatograph (LC-MS) or a gas chromatograph (GC-MS).

Ionization Source: Electrospray ionization (ESI) is commonly used for LC-MS analysis of

Carprofen.[9]

Analysis Mode: Full scan mode to observe the molecular ion cluster. The mass difference

between the labeled and unlabeled compound confirms the isotopic incorporation.

Procedure: A dilute solution of the sample is introduced into the mass spectrometer. The

resulting mass spectrum shows the distribution of ions based on their mass-to-charge ratio.

The relative intensities of the isotopic peaks are used to calculate the isotopic purity. The

fragmentation pattern can be compared to a reference standard to confirm the identity.

Logical Flow for Mass Spectrometry Analysis
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Data Interpretation

Sample Introduction

Ionization (e.g., ESI)

Mass Analyzer

Detector

Mass Spectrum Generation

Isotopic Purity Calculation Identity Confirmation (Fragmentation Pattern)

Click to download full resolution via product page

Caption: Logical flow of mass spectrometry analysis for Carprofen-13C,d3.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Identity Confirmation
NMR spectroscopy is an indispensable tool for determining the chemical structure of organic

molecules. Both ¹H and ¹³C NMR are used to provide detailed information about the carbon-

hydrogen framework of Carprofen-13C,d3.

Methodology:
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Instrumentation: A high-field NMR spectrometer.

Solvent: A deuterated solvent, such as DMSO-d₆ or CDCl₃.

Procedure: The sample is dissolved in the deuterated solvent and placed in the NMR

spectrometer.

¹H NMR: Provides information about the number of different types of protons and their

neighboring atoms. The absence of a signal at the position corresponding to the

deuterated methyl group confirms isotopic labeling.

¹³C NMR: Shows the number of different types of carbon atoms. The signal for the labeled

carboxylic acid carbon will be enhanced, confirming the incorporation of ¹³C.

Mechanism of Action: The Biological Context
Carprofen exerts its anti-inflammatory, analgesic, and antipyretic effects by inhibiting the

cyclooxygenase (COX) enzymes.[1][2][4] There are two main isoforms of this enzyme, COX-1

and COX-2. COX-1 is constitutively expressed and is involved in the production of

prostaglandins that protect the gastrointestinal tract and maintain renal blood flow.[1][2] COX-2

is inducible and its expression is upregulated at sites of inflammation, where it produces

prostaglandins that mediate pain and inflammation.[1][2] Carprofen shows a preferential

inhibition of COX-2 over COX-1, which is thought to contribute to its favorable safety profile

compared to less selective NSAIDs.[3][10]

Signaling Pathway of Carprofen's Anti-inflammatory Action
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Caption: Carprofen's mechanism of action via COX enzyme inhibition.

This in-depth guide provides a comprehensive overview of the information contained within a

Certificate of Analysis for Carprofen-13C,d3, empowering researchers and scientists to

confidently utilize this critical reagent in their studies. The detailed experimental protocols and
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visual representations of workflows and biological pathways offer a deeper understanding of

the quality control processes and the scientific context of this important analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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